Cas no 21010-22-0 (N,N-diethylethanethioamide)

N,N-diethylethanethioamide structure
N,N-diethylethanethioamide structure
Product Name:N,N-diethylethanethioamide
CAS No:21010-22-0
MF:C6H13NS
MW:131.23912024498
CID:910929
PubChem ID:342963
Update Time:2025-04-19

N,N-diethylethanethioamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethylethanethioamide
    • ethanethioamide, N,N-diethyl-
    • DTXSID40321781
    • InChI=1/C6H13NS/c1-4-7(5-2)6(3)8/h4-5H2,1-3H
    • N,N-Diethylthioacetamide
    • NSC381435
    • 21010-22-0
    • NSC-381435
    • SCHEMBL611243
    • AKOS006274332
    • Inchi: 1S/C6H13NS/c1-4-7(5-2)6(3)8/h4-5H2,1-3H3
    • InChI Key: HAJDGVMDCJWONQ-UHFFFAOYSA-N
    • SMILES: S=C(C)N(CC)CC

Computed Properties

  • Exact Mass: 131.07699
  • Monoisotopic Mass: 131.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • Density: 0.938
  • Boiling Point: 155°C at 760 mmHg
  • Flash Point: 47.5°C
  • Refractive Index: 1.496
  • PSA: 3.24
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd